6-Chloro-2-hydrazino-3-methoxyquinoxaline

• Molecular Formula: C9H9ClN4O
• Molecular Weight: 224.65 g/mol
• IUPAC Name: (6-chloro-3-methoxyquinoxalin-2-yl)hydrazine
• InChI: InChI=1S/C9H9ClN4O/c1-15-9-8(14-11)12-6-3-2-5(10)4-7(6)13-9/h2-4H,11H2,1H3,(H,12,14)
• InChI Key: UVCAWLYCXOGQFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=CC(=C2)Cl)N=C1NN

Description

6-Chloro-2-hydrazino-3-methoxyquinoxaline is a useful research compound. Its molecular formula is C9H9ClN4O and its molecular weight is 224.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.9 g. (0.02 mole) of 2,6-dichloro-3-methoxyquinoxaline and 2.7 g. (0.053 mole) of hydrazine hydrate (2.6 ml.) in 75 ml. of ethanol was stirred at room temperature overnight (i.e., at ca. 20° C. for approximately 16 hours). Upon completion of this step, the resulting mixture was filtered and the recovered precipitate was washed with ethanol to ultimately afford 4.4 g. (98%) of pure 6-chloro-2-hydrazino-3-methoyquinoxaline, m.p. 175°-179° C. (decomp.). Mass Spectrum: m/e, 224 (P); m/e, 226 (P+2).